Nipecotamide
Overview
Description
Nipecotamide is the amide resulting from the formal condensation of nipecotic acid with ammonia . Its molecular formula is C6H12N2O and its molecular weight is 128.1723 .
Synthesis Analysis
Nipecotamide has been synthesized as a component of novel temperature-responsive polymers using reversible addition-fragmentation chain-transfer polymerization . These polymers include poly (N-acryloyl-nipecotamide) (PNANAm), poly (N-acryloyl-isonipecotamide) (PNAiNAm), and poly (N-acryloyl-N,N-diethylnipecotamide) (PNADNAm) .Molecular Structure Analysis
The IUPAC name for Nipecotamide is piperidine-3-carboxamide . The InChI representation isInChI=1S/C6H12N2O/c7-6(9)5-2-1-3-8-4-5/h5,8H,1-4H2,(H2,7,9) . The Canonical SMILES representation is C1CC(CNC1)C(=O)N . Chemical Reactions Analysis
The 1H NMR spectra of Nipecotamide and some of its derivatives have been reported and analyzed . At -80 °C, the interconversion between the two chair conformations is so slow that the spectra of the two conformers can be resolved .Physical And Chemical Properties Analysis
Nipecotamide has a molecular weight of 128.17 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 2 . The density of Nipecotamide is 1.1±0.1 g/cm3 .Scientific Research Applications
Synthesis of DPP-4 Inhibitors
Nipecotamide is used as a reactant in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors . These inhibitors are a class of oral hypoglycemics that block DPP-4. They are used to treat diabetes mellitus type 2.
Development of IKKβ Inhibitors
The compound serves as a precursor in the development of IκB kinase β (IKKβ) inhibitors . IKKβ plays a crucial role in the NF-κB signaling pathway, which is involved in inflammation and immunity, making it a target for anti-inflammatory drugs.
Creation of Spiroimidazolidinone Derivatives
Researchers utilize Nipecotamide to create spiroimidazolidinone derivatives . These derivatives are explored for their potential pharmacological properties, including their use as sedatives and anticonvulsants.
NPC1L1 Inhibitors Synthesis
Nipecotamide is instrumental in synthesizing inhibitors of Niemann-Pick C1-Like 1 (NPC1L1) , a protein critical in cholesterol absorption. Inhibiting NPC1L1 can help manage cholesterol levels, offering a therapeutic strategy for hypercholesterolemia.
Production of Sulfamides
In pharmaceutical research, Nipecotamide is used to produce sulfamides , which have a broad range of therapeutic applications, including as diuretics, antiepileptics, and antimicrobial agents.
Phosphodiesterase 5 Inhibitors
The compound is a key reactant in the production of Phosphodiesterase 5 (PDE5) inhibitors . These inhibitors are used to treat erectile dysfunction and pulmonary arterial hypertension.
Anti-HIV Agents
Nipecotamide is involved in the synthesis of compounds with potential application as anti-HIV agents . These agents can inhibit the replication of HIV, contributing to the management of AIDS.
Anticancer Drug Research
Piperidine-3-carboxamide derivatives, including Nipecotamide, are studied for their role as ALK inhibitors in cancer treatment . These inhibitors can interfere with the signaling pathways that promote cancer cell growth and survival.
Mechanism of Action
Nipecotamide has been tested for its inhibitory action against adenosine diphosphate (ADP)-induced aggregation of human platelets . It works by killing tapeworms on contact . Adult worms (but not ova) are rapidly killed, presumably due to uncoupling of oxidative phosphorylation or stimulation of ATPase activity .
Safety and Hazards
Future Directions
properties
IUPAC Name |
piperidine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O/c7-6(9)5-2-1-3-8-4-5/h5,8H,1-4H2,(H2,7,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVOCPVIXARZNQN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601313721 |
Source
|
| Record name | 3-Piperidinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601313721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>19.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID3712156 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Nipecotamide | |
CAS RN |
4138-26-5 |
Source
|
| Record name | 3-Piperidinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4138-26-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Nipecotic acid amide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004138265 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Nipecotamide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=523303 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-Piperidinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601313721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Piperidine-3-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.784 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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